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Compound of Interest

Compound Name: N-Acetyllactosamine Heptaacetate

Cat. No.: B15548666 Get Quote

This guide provides crucial safety, handling, and disposal procedures for N-Acetyllactosamine
Heptaacetate, tailored for researchers, scientists, and professionals in drug development.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Classification
N-Acetyllactosamine Heptaacetate is classified with the following hazards:

Acute Oral Toxicity (Category 4)[1]

Skin Irritation (Category 2)[1]

It may also be categorized as an irritant (Xi)[2].

It is imperative to avoid contact with skin and eyes, and to prevent the formation and inhalation

of dust and aerosols.[1][3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling N-
Acetyllactosamine Heptaacetate. The following table summarizes the required PPE.
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Body Area
Personal Protective
Equipment

Specifications and
Guidelines

Eyes/Face Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Hands Chemical-Resistant Gloves

Handle with gloves that have

been inspected prior to use.

Nitrile or neoprene gloves are

preferred.[3][4] Wash and dry

hands thoroughly after

handling.[3]

Body Protective Clothing

Wear a disposable, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs.[3][5]

Fire/flame resistant and

impervious clothing is

recommended.[3]

Respiratory Respirator

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[3]

For firefighting, a self-

contained breathing apparatus

is necessary.[1][3]

Step-by-Step Handling and Operational Plan
1. Preparation and Engineering Controls:

Work in a well-ventilated area.[3]

Utilize appropriate exhaust ventilation, such as a fume hood, at places where dust may be

formed.[1]
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Ensure that an eyewash station and safety shower are readily accessible.

Restrict access to the handling area and post signs indicating the presence of hazardous

materials.[5]

2. Handling the Compound:

Avoid direct contact with skin and eyes.[1][3]

Minimize dust generation and accumulation during handling.[6]

Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Wash hands thoroughly after handling the material.[5]

Do not eat, drink, or apply cosmetics in the work area.[5]

3. First Aid Procedures:

After Inhalation: Move the individual to fresh air immediately.[7][8]

In Case of Skin Contact: Remove all contaminated clothing and rinse the affected skin area

with plenty of water.[7][8]

In Case of Eye Contact: Immediately flush eyes with copious amounts of water, removing

contact lenses if present.[7][8]

If Swallowed: Have the person drink one or two glasses of water. Seek medical attention if

they feel unwell.[7][8]

Spill, Storage, and Disposal Plans
Emergency Spill Response:

Evacuate personnel from the spill area.[3]

Wear the full recommended PPE, including respiratory protection.

Prevent the chemical from entering drains.[1][3]
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Carefully sweep or shovel the spilled solid material, avoiding dust creation.[1]

Collect the material in a suitable, closed container for disposal.[1][3]

Storage:

Store the compound in a tightly closed container.[3]

Keep the container in a dry, cool, and well-ventilated place.[3]

The recommended storage temperature is typically -20°C.[2][9]

Store away from incompatible materials and foodstuff containers.[3]

Disposal:

Dispose of surplus and non-recyclable material through a licensed professional waste

disposal service.[1]

This material may be taken to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing.[3]

Do not allow the substance to contaminate water, foodstuffs, or sewer systems.[3]

Contaminated packaging must be treated as the unused product and disposed of

accordingly.[1][3]

Quantitative Data
The following table summarizes key quantitative properties of N-Acetyllactosamine
Heptaacetate.
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Property Value

CAS Number 73208-61-4[1][3][9]

Molecular Formula C₂₈H₃₉NO₁₈[2][9]

Molecular Weight 677.61 g/mol [2]

Physical Form Solid[10]

Melting Point 213-217°C[2]

Storage Temperature -20°C[2][9]

Safety Workflow Diagram
The diagram below illustrates the logical workflow for the safe handling of N-
Acetyllactosamine Heptaacetate, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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